Cas no 2138551-98-9 ((9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate
• CAS No: 2138551-98-9
• MF: C₂₅H₃₂N₂O₂
• MW: 392.533786773682
• CID: 5937069
• PubChem ID: 165804119
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate
• 2138551-98-9
• EN300-1178508
• (9H-fluoren-9-yl)methyl N-{2-[2-(propan-2-yl)piperidin-4-yl]ethyl}carbamate

• Inchi： 1S/C25H32N2O2/c1-17(2)24-15-18(11-13-26-24)12-14-27-25(28)29-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24,26H,11-16H2,1-2H3,(H,27,28)
• InChI Key： PNQHSQJKOFXGCC-UHFFFAOYSA-N
• SMILES： O(C(NCCC1CCNC(C(C)C)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 392.246378268g/mol
• Monoisotopic Mass: 392.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.4Ų

Additional information on (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate

Compound Introduction: (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate (CAS No. 2138551-98-9)

The compound (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate, identified by its CAS number 2138551-98-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a fluorene core and a piperidine moiety suggests unique pharmacophoric properties that may contribute to its biological activity.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in designing novel therapeutic agents. The fluorene ring, known for its rigidity and electronic properties, often serves as a scaffold in the development of bioactive molecules. In contrast, the piperidine group is frequently incorporated into drug candidates due to its ability to modulate receptor binding and enhance pharmacokinetic profiles. The carbamate functional group further extends the molecular diversity, allowing for selective interactions with biological targets.

The synthesis of (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the fluorene moiety at the 9-position enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, the piperidine derivative contributes to the molecule's ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial assays suggest that it may exhibit properties relevant to neurodegenerative diseases, such as alpha-synuclein aggregation inhibition. This aligns with ongoing research efforts aimed at developing small-molecule chaperones that can modulate protein misfolding associated with conditions like Parkinson's disease. The structural features of (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate make it an intriguing candidate for further investigation in this context.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets. These simulations have revealed potential interactions with enzymes and receptors involved in metabolic pathways, offering insights into its mechanism of action. Such findings are crucial for guiding experimental design and improving the efficacy of subsequent clinical trials.

The pharmacokinetic profile of (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-yl)piperidin-4-ylethyl}carbamate is another area of active investigation. Studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development. The compound's ability to undergo efficient biotransformation while maintaining stability suggests that it may exhibit a prolonged half-life, reducing the frequency of dosing required for therapeutic efficacy.

Emerging evidence also points toward potential applications in oncology. The structural motif shared by this compound and known kinase inhibitors has prompted researchers to explore its effects on cellular proliferation and apoptosis. Preliminary data suggest that it may interfere with signaling pathways critical for cancer cell survival, making it a candidate for further preclinical testing in tumor models.

The synthesis and characterization of analogs derived from (9H-fluoren-9-yl)methyl N-{2-2-(propan-2-y)piperidin-4-yethylethyl}carbamate are ongoing efforts aimed at optimizing its pharmacological properties. By modifying substituents on the fluorene or piperidine rings, researchers can fine-tune bioavailability and target specificity. Such modifications are essential for translating preclinical findings into viable therapeutic agents suitable for human use.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like this one. Automated assays enable rapid evaluation of large libraries of molecules for their biological activity, streamlining the identification of lead candidates. The data generated from these screens provide valuable starting points for medicinal chemists to design more potent and selective derivatives.

In conclusion, (9H-fluorenemethyl N-{22(propan22y lpiperidin42y ethyl}carbamate